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Compound of Interest

Compound Name: 3-Picolylamine

Cat. No.: B1677787

Technical Guide: Physical Properties of 3-
Picolylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
Picolylamine (also known as 3-(aminomethyl)pyridine), a crucial building block in
pharmaceutical and chemical synthesis. This document summarizes its boiling point and
density, outlines representative experimental protocols for their determination, and presents the
data in a clear, structured format for ease of reference.

Core Physical Properties

3-Picolylamine is a colorless to light yellow liquid at room temperature.[1] Its physical
characteristics are fundamental to its handling, reaction setup, and purification processes in a
laboratory or industrial setting.

Data Summary

The following table summarizes the reported boiling point and density of 3-Picolylamine from
various chemical data sources.
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Physical Property Value Conditions
Boiling Point 73-74 °C at 1 mmHg[2][3][4]
226 °C at atmospheric pressure[5]

Density 1.062 g/mL at 25 °C[2][3][4]
Specific Gravity 1.07 at 20/20 °C

Experimental Protocols

While the exact protocols used to establish the literature values are not publicly detailed, the

following sections describe standard and widely accepted methodologies for determining the

boiling point and density of a liquid organic compound like 3-Picolylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For a substance like 3-Picolylamine, which has a relatively high boiling

point at atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.

e Sample Preparation: A small amount (a few milliliters) of 3-Picolylamine is placed into a

small test tube. A capillary tube, sealed at one end, is then placed (open end down) into the

test tube.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Heating is continued until a steady stream is observed.
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o Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling
point is the temperature at which the liquid begins to be drawn into the capillary tube.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly determined
using a pycnometer or a hydrometer.

Methodology: Density Determination using a Pycnometer

Preparation: A clean, dry pycnometer (a glass flask with a precise volume) is weighed
accurately (ma).

o Sample Filling: The pycnometer is filled with 3-Picolylamine, ensuring no air bubbles are
present. The stopper is inserted, and any excess liquid is carefully wiped off.

e Weighing: The filled pycnometer is weighed again to determine the mass of the liquid (m2).

¢ Volume Calibration: The same procedure is repeated with a reference substance of known
density at the same temperature, typically deionized water, to accurately determine the
volume of the pycnometer.

o Calculation: The density (p) of 3-Picolylamine is calculated using the formula: p = (m2 - m1)
/'V where V is the calibrated volume of the pycnometer.

Logical Workflow for Information Retrieval

The process of obtaining and presenting the physical properties of a chemical compound
involves a structured workflow, from initial query to final data presentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 3-Picolylamine (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677787#physical-properties-of-3-picolylamine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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